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Compound of Interest |

Compound Name: 3-Isopropylmorpholine
CAS No.: 927802-40-2
Cat. No.: B1321799
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of 3-isopropylmorpholine. The information is compiled from various sources to aid
researchers and professionals in drug development and other scientific disciplines. This
document summarizes key quantitative data in structured tables, details relevant experimental
methodologies, and provides a logical workflow for its synthesis.

Core Physicochemical Data

3-Isopropylmorpholine is a substituted morpholine derivative with the molecular formula
C7H15NO. Its core physicochemical properties are essential for understanding its behavior in
various chemical and biological systems.

Property Value Source
Molecular Weight 129.20 g/mol [1112]
CAS Number 927802-40-2 [11[2]
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Due to the limited availability of experimental data for 3-isopropylmorpholine, data for its
enantiomer, (R)-3-isopropylmorpholine, and the parent compound, morpholine, are provided
below for reference and estimation purposes.

Reference Data for Related Compounds:

Compound Property Value Source
(R)-3- Boiling Point 188 °C [3]
Isopropylmorpholine

Melting Point -43 °C [3]

Density 0.884 g/mL [3]

pKa (Predicted) 8.91+£0.40 [4]

Morpholine Boiling Point 129 °C [5]
Melting Point -5to-7°C [5]

Density 0.996 g/mL at 25 °C [5]

pKa 8.33 at 25 °C [6]

Water Solubility Miscible [6]

Perfluoro-4- log Kow (logP) 5.7 [718]

isopropylmorpholine

Experimental Protocols

Detailed experimental protocols are crucial for the accurate determination of physicochemical
properties. Below are generalized methodologies for key experiments.

Determination of pKa (Potentiometric Titration)

The acid dissociation constant (pKa) is a critical parameter that indicates the extent of
ionization of a molecule at different pH values. Potentiometric titration is a common and reliable
method for its determination.
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o Preparation of the Analyte Solution: A precise amount of 3-isopropylmorpholine is
dissolved in deionized water to create a solution of known concentration (e.g., 0.01 M).

» Standardization of Titrant: A standard solution of a strong acid, typically 0.1 M hydrochloric
acid (HCI), is prepared and standardized.

¢ Titration Procedure:

o The analyte solution is placed in a thermostated vessel, and a calibrated pH electrode is
immersed in it.

o The standardized HCI solution is added incrementally to the analyte solution using a
burette.

o After each addition of the titrant, the solution is stirred to ensure homogeneity, and the pH
is recorded once the reading stabilizes.

o Data Analysis: A titration curve is generated by plotting the recorded pH values against the
volume of titrant added. The pKa is determined from the pH at the half-equivalence point. For
a basic compound like 3-isopropylmorpholine, this corresponds to the point where half of
the amine has been protonated.

Determination of the Octanol-Water Partition Coefficient
(logP) by Shake-Flask Method

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, which
is a key determinant of its pharmacokinetic properties. The shake-flask method is a classical
approach for its measurement.

o Preparation of Phases: n-Octanol and water are mutually saturated by stirring them together
for 24 hours, followed by a 24-hour separation period.

o Preparation of the Test Solution: A known amount of 3-isopropylmorpholine is dissolved in
either the n-octanol or water phase. The concentration should be below the solubility limit in

both phases.

 Partitioning:
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o Equal volumes of the n-octanol and water phases are combined in a separatory funnel.

o The test solution is added, and the funnel is shaken vigorously for a set period (e.g., 1
hour) to allow for the partitioning of the solute between the two phases.

o The mixture is then allowed to stand until the two phases have completely separated.

e Analysis: The concentration of 3-isopropylmorpholine in each phase is determined using a
suitable analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

o Calculation: The logP value is calculated as the base-10 logarithm of the ratio of the
concentration of the compound in the n-octanol phase to its concentration in the water
phase.

Synthesis Workflow

While a specific, detailed protocol for the synthesis of 3-isopropylmorpholine is not readily
available in the public domain, a general and efficient method for the synthesis of substituted
morpholines can be adapted. A common approach involves the reaction of amino alcohols with
a-halo acid chlorides, followed by cyclization and reduction.
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Generalized Synthesis of 3-Substituted Morpholines

Step 1: Amide Formation

Amino Alcohol +
a-Halo Acid Chloride

Reactants

Coupling Reaction
(e.g., in THF/water at low temp)

Product

Acyclic Amide Intermediate

Starting Material

Step 2: Cyclization

Intramolecular Cyclization
(e.g., with K-tert-butoxide)

Product

Morpholinone Intermediate

Starting Material

Step 3: I-}eduction

Reduction
(e.g., with LiAIH4)

Final Product

3-Substituted Morpholine

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-substituted morpholines.
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This three-step synthesis provides a versatile route to various C-substituted morpholines,
including 3-isopropylmorpholine, by selecting the appropriate starting amino alcohol.[9] The
process involves the initial formation of an amide, followed by an intramolecular cyclization to
form the morpholinone ring, and finally, a reduction to yield the desired substituted morpholine.

[°]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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